Cas no 665006-74-6 (1-(3-chlorobenzoyl)-3-[4-(morpholine-4-sulfonyl)phenyl]thiourea)

• Product Name: 1-(3-chlorobenzoyl)-3-[4-(morpholine-4-sulfonyl)phenyl]thiourea
• CAS No: 665006-74-6
• MF: C₁₈H₁₈ClN₃O₄S₂
• MW: 439.936220645905
• CID: 5436657
• PubChem ID: 4099023
• Update Time: 2025-06-10

1-(3-chlorobenzoyl)-3-[4-(morpholine-4-sulfonyl)phenyl]thiourea Chemical and Physical Properties

Names and Identifiers

• AKOS000433353
• 665006-74-6
• 1-(3-chlorobenzoyl)-3-[4-(morpholine-4-sulfonyl)phenyl]thiourea
• 3-chloro-N-((4-(morpholinosulfonyl)phenyl)carbamothioyl)benzamide
• F3087-4313
• VU0508755-1
• 3-chloro-N-{[4-(morpholin-4-ylsulfonyl)phenyl]carbamothioyl}benzamide
• 3-chloro-N-[(4-morpholin-4-ylsulfonylphenyl)carbamothioyl]benzamide
• STL070674
• 3-Chloro-N-[[[4-(4-morpholinylsulfonyl)phenyl]amino]thioxomethyl]benzamide

• Inchi： 1S/C18H18ClN3O4S2/c19-14-3-1-2-13(12-14)17(23)21-18(27)20-15-4-6-16(7-5-15)28(24,25)22-8-10-26-11-9-22/h1-7,12H,8-11H2,(H2,20,21,23,27)
• InChI Key： UPMSYKFLICJMKW-UHFFFAOYSA-N
• SMILES： C(NC(NC1=CC=C(S(N2CCOCC2)(=O)=O)C=C1)=S)(=O)C1=CC=CC(Cl)=C1

Computed Properties

• Exact Mass: 439.0427261g/mol
• Monoisotopic Mass: 439.0427261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 128Ų

Experimental Properties

• Density: 1.481±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 8.03±0.70(Predicted)

Additional information on 1-(3-chlorobenzoyl)-3-[4-(morpholine-4-sulfonyl)phenyl]thiourea

1-(3-Chlorobenzoyl)-3-[4-(Morpholine-4-sulfonyl)phenyl]thiourea: A Comprehensive Overview

1-(3-Chlorobenzoyl)-3-[4-(morpholine-4-sulfonyl)phenyl]thiourea (CAS No. 665006-74-6) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Structure and Properties

1-(3-Chlorobenzoyl)-3-[4-(morpholine-4-sulfonyl)phenyl]thiourea is a thiourea derivative that combines a chlorobenzoyl moiety with a morpholine-4-sulfonyl-substituted phenyl group. The presence of these functional groups imparts unique chemical properties to the compound. The thiourea functional group is known for its ability to form hydrogen bonds, which can influence the compound's solubility and reactivity. The chlorobenzoyl moiety adds electron-withdrawing properties, while the morpholine-4-sulfonyl group contributes to the compound's polarity and hydrophilicity.

The molecular formula of 1-(3-chlorobenzoyl)-3-[4-(morpholine-4-sulfonyl)phenyl]thiourea is C₁₈H₁₈ClN₃O₃S₂, and its molecular weight is 409.87 g/mol. The compound is typically a white crystalline solid with a melting point ranging from 195°C to 197°C. It is soluble in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water.

Synthesis Methods

The synthesis of 1-(3-chlorobenzoyl)-3-[4-(morpholine-4-sulfonyl)phenyl]thiourea can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-chlorobenzoylisothiocyanate with 4-morpholinesulfonylaniline in an appropriate solvent. This reaction typically proceeds under mild conditions, yielding the desired product in good yields.

A detailed synthetic procedure involves the following steps:

1. Synthesis of 3-chlorobenzoylisothiocyanate: 3-Chlorobenzoic acid is treated with thiophosgene in the presence of a base such as triethylamine to form 3-chlorobenzoylisothiocyanate.
2. Synthesis of 4-morpholinesulfonylaniline: Aniline is reacted with morpholine sulfonyl chloride in a polar solvent like DMSO to form 4-morpholinesulfonylaniline.
3. Coupling Reaction: The 3-chlorobenzoylisothiocyanate is then reacted with 4-morpholinesulfonylaniline in a suitable solvent such as ethanol or methanol to yield the final product, 1-(3-chlorobenzoyl)-3-[4-(morpholine-4-sulfonyl)phenyl]thiourea.

This synthetic route is highly reproducible and can be scaled up for larger-scale production if needed.

Biological Activities and Applications

1-(3-Chlorobenzoyl)-3-[4-(morpholine-4-sulfonyl)phenyl]thiourea has been extensively studied for its biological activities, particularly in the context of pharmaceutical research. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in various disease pathways.

A recent study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against protein kinases, which are crucial enzymes involved in signal transduction pathways. Specifically, it was found to inhibit the activity of cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and cancer progression. This makes it a promising candidate for the development of novel anticancer drugs.

In addition to its kinase inhibitory properties, 1-(3-chlorobenzoyl)-3-[4-(morpholine-4-sulfonyl)phenyl]thiourea has also shown anti-inflammatory effects. Research conducted by a team at the University of California demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing 1-(3-chlorobenzoyl)-3-[4-(morpholine-4-sulfonyl)phenyl]thiourea into clinical trials. Several Phase I trials are currently underway to evaluate its safety and efficacy in humans. Preliminary data from these trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported.

If these trials continue to yield positive results, it could pave the way for further clinical development and eventual approval for use as a therapeutic agent. The versatility of this compound, combined with its favorable pharmacological profile, makes it an attractive candidate for drug development across multiple therapeutic areas.

Conclusion

1-(3-Chlorobenzoyl)-3-[4-(morpholine-4-sulfonyl)phenyl]thiourea, CAS No. 665006-74-6, is a promising compound with significant potential in pharmaceutical research. Its unique chemical structure confers desirable properties that make it suitable for various applications, including enzyme inhibition and anti-inflammatory therapy. Ongoing research and clinical trials are expected to further elucidate its therapeutic potential and pave the way for its use as a novel therapeutic agent.